3-(3-amino-4-methoxyphenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid
Overview
Description
“3-Amino-4-methoxyacetanilide” is a chemical compound with the molecular formula C9H12N2O2 . It is also known by other names such as “TIMTEC-BB SBB000217”, “o-Amino-p-acetanisidine”, “5-ACETAMIDO-O-ANISIDINE”, “3-Amino-p-acetanisidide”, “4-ACETAMINO-2-AMINOANISOLE”, “4-ACETAMIDO-2-AMINOANISOLE”, “2-AMINO-4-ACETAMIDOANISOLE”, “p-Acetanisidide, 3’-amino-”, “2-Amino-4-acetaminoanisole”, "3-AMINO-4-METHOXYACETANILINE" .
Molecular Structure Analysis
The molecular structure of “3-Amino-4-methoxybenzoic acid” is available as a 2D Mol file or as a computed 3D SD file . The molecular weight is 166.1540 .Physical And Chemical Properties Analysis
The melting point of “3-Amino-4-methoxyacetanilide” is 109°C, and the boiling point is roughly 313.03°C . The density is approximately 1.1819 (rough estimate), and the refractive index is 1.5373 (estimate) . It is soluble in methanol .Safety and Hazards
properties
IUPAC Name |
3-(3-amino-4-methoxyphenyl)-1-phenylpyrazole-4-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N3O3/c1-23-15-8-7-11(9-14(15)18)16-13(17(21)22)10-20(19-16)12-5-3-2-4-6-12/h2-10H,18H2,1H3,(H,21,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WCEFTUNRKBKXJW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=NN(C=C2C(=O)O)C3=CC=CC=C3)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
43.7 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID49641520 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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